Cas no 1180133-30-5 (6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine)

• Product Name: 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine
• CAS No: 1180133-30-5
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 5734719
• PubChem ID: 59225445
• Update Time: 2025-06-07

6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010701170
• 6-(4-cyclopropylpiperazin-1-yl)pyridin-3-amine
• starbld0025925
• 1180133-30-5
• SCHEMBL3387350
• F1908-1129
• 3-Pyridinamine, 6-(4-cyclopropyl-1-piperazinyl)-
• 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine

• Inchi： 1S/C12H18N4/c13-10-1-4-12(14-9-10)16-7-5-15(6-8-16)11-2-3-11/h1,4,9,11H,2-3,5-8,13H2
• InChI Key： AGLIGQPGUGTVRW-UHFFFAOYSA-N
• SMILES： N1(CCN(C2C=CC(=CN=2)N)CC1)C1CC1

Computed Properties

• Exact Mass: 218.153146591g/mol
• Monoisotopic Mass: 218.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 427.1±45.0 °C(Predicted)
• pka: 9.35±0.29(Predicted)

Additional information on 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine

6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine (CAS No. 1180133-30-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine (CAS No. 1180133-30-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and anti-cancer properties.

The molecular structure of 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine consists of a pyridine ring substituted with a piperazine moiety, which is further modified by a cyclopropyl group. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The cyclopropyl group, in particular, introduces a degree of rigidity and hydrophobicity, which can influence the compound's binding affinity to various biological targets.

Recent studies have highlighted the potential of 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety. Research has shown that 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine exhibits selective binding to serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes, which are implicated in the pathophysiology of these disorders.

In addition to its potential as a serotonin receptor modulator, 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis involve dysregulated immune responses that can be modulated by targeting specific signaling pathways. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine have also been extensively studied to optimize its therapeutic potential. Factors such as solubility, permeability, and metabolic stability are crucial for ensuring that the compound reaches its intended target in sufficient concentrations. Research has shown that the cyclopropyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. However, this also necessitates careful consideration of potential off-target effects and toxicity profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine in various therapeutic contexts. Preliminary results from phase I trials have indicated that the compound is well-tolerated at low doses with minimal adverse effects. These findings are promising and warrant further investigation in larger patient populations.

In conclusion, 6-(4-Cyclopropylpiperazin-1-yl)pyridin-3-amine (CAS No. 1180133-30-5) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting serotonin receptors and inflammatory pathways. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.